Cas no 99841-31-3 (N,N-Diethyl-4-isothiocyanatobenzenesulfonamide)

N,N-Diethyl-4-isothiocyanatobenzenesulfonamide is a sulfonamide derivative featuring an isothiocyanate functional group, making it a versatile intermediate in organic synthesis and bioconjugation applications. The isothiocyanate moiety enables selective reactions with amines, thiols, and other nucleophiles, facilitating the labeling or crosslinking of biomolecules. Its sulfonamide backbone contributes to stability and solubility in organic solvents, while the diethyl substituents enhance lipophilicity. This compound is particularly useful in the preparation of affinity probes, diagnostic reagents, and modified polymers. Its well-defined reactivity and structural robustness make it suitable for controlled functionalization in pharmaceutical and materials research. Proper handling is advised due to the potential reactivity of the isothiocyanate group.

N,N-Diethyl-4-isothiocyanatobenzenesulfonamide structure

99841-31-3 structure

Product Name:N,N-Diethyl-4-isothiocyanatobenzenesulfonamide

CAS No:99841-31-3

MF:C₁₁H₁₄N₂O₂S₂

MW:270.371059894562

MDL:MFCD09971961

CID:4723507

Update Time:2025-06-09

N,N-Diethyl-4-isothiocyanatobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

- N,N-diethyl-4-isothiocyanatobenzenesulfonamide
- STK502616
- BBL017985
- BB 0260931
- N,N-Diethyl-4-isothiocyanatobenzenesulfonamide
- MDL： MFCD09971961
- Inchi： 1S/C11H14N2O2S2/c1-3-13(4-2)17(14,15)11-7-5-10(6-8-11)12-9-16/h5-8H,3-4H2,1-2H3
- InChI Key： DNXFWDVJEABOIH-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=CC=1)N=C=S)(N(CC)CC)(=O)=O

Computed Properties

Exact Mass: 270.05
Monoisotopic Mass: 270.05
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 371
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 90.2

N,N-Diethyl-4-isothiocyanatobenzenesulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	N269095-250mg	N,N-Diethyl-4-isothiocyanatobenzenesulfonamide	99841-31-3		250mg	$ 275.00	2022-06-03
TRC	N269095-500mg	N,N-Diethyl-4-isothiocyanatobenzenesulfonamide	99841-31-3		500mg	$ 450.00	2022-06-03
TRC	N269095-1000mg	N,N-Diethyl-4-isothiocyanatobenzenesulfonamide	99841-31-3		1g	$ 720.00	2022-06-03
abcr	AB380828-500 mg	N,N-Diethyl-4-isothiocyanatobenzenesulfonamide	99841-31-3		500 mg	€272.40	2023-07-19
abcr	AB380828-1 g	N,N-Diethyl-4-isothiocyanatobenzenesulfonamide	99841-31-3		1 g	€322.50	2023-07-19
abcr	AB380828-5 g	N,N-Diethyl-4-isothiocyanatobenzenesulfonamide	99841-31-3		5 g	€907.00	2023-07-19
abcr	AB380828-500mg	N,N-Diethyl-4-isothiocyanatobenzenesulfonamide; .	99841-31-3		500mg	€269.00	2025-04-14
abcr	AB380828-1g	N,N-Diethyl-4-isothiocyanatobenzenesulfonamide; .	99841-31-3		1g	€317.00	2025-04-14
abcr	AB380828-5g	N,N-Diethyl-4-isothiocyanatobenzenesulfonamide; .	99841-31-3		5g	€877.00	2025-04-14
A2B Chem LLC	AJ01851-500mg	N,N-Diethyl-4-isothiocyanatobenzenesulfonamide	99841-31-3	>95%	500mg	$467.00	2024-07-18